![molecular formula C21H23N3O3 B6543408 N-(4-{[2-(2-phenylacetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide CAS No. 1040673-24-2](/img/structure/B6543408.png)
N-(4-{[2-(2-phenylacetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(4-{[2-(2-phenylacetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide” is a complex organic molecule. It contains functional groups such as amides and a cyclopropane ring. Amides are a type of functional group that consist of a carbonyl group (a carbon atom double-bonded to an oxygen atom) linked to a nitrogen atom. Cyclopropane is a type of hydrocarbon ring that contains three carbon atoms .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide groups and the cyclopropane ring would significantly influence its structure .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, amides can participate in a variety of reactions, including hydrolysis and reduction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity .Scientific Research Applications
- Application : F5226-0359 has shown promise as an immunomodulatory agent. Researchers investigate its potential to enhance immune cell activity, improve tumor recognition, and boost the effectiveness of immunotherapies like checkpoint inhibitors and adoptive T-cell therapies .
- Application : F5226-0359 exhibits antiproliferative effects against cancer cells. Studies explore its mechanisms of action, impact on cell cycle regulation, and potential as a targeted therapy for specific cancer types .
- Application : F5226-0359 may modulate inflammatory pathways. Researchers investigate its ability to suppress pro-inflammatory cytokines, inhibit NF-κB signaling, and mitigate tissue damage in inflammatory conditions .
- Application : F5226-0359 shows neuroprotective potential. Studies explore its impact on neuronal survival, oxidative stress reduction, and prevention of protein misfolding associated with neurodegeneration .
- Application : F5226-0359 exhibits antibacterial properties. Researchers investigate its efficacy against drug-resistant bacteria, potential mechanisms of action, and synergy with existing antibiotics .
- Application : F5226-0359 may impact cardiovascular health. Studies explore its effects on vascular function, endothelial integrity, and potential as a vasodilator or antiplatelet agent .
Immunotherapy Enhancement
Anticancer Activity
Anti-Inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Antibacterial Activity
Cardiovascular Health
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(cyclopropanecarbonylamino)-N-[2-[(2-phenylacetyl)amino]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c25-19(14-15-4-2-1-3-5-15)22-12-13-23-20(26)16-8-10-18(11-9-16)24-21(27)17-6-7-17/h1-5,8-11,17H,6-7,12-14H2,(H,22,25)(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZCVEOCSZRQRHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NCCNC(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(cyclopropanecarboxamido)-N-(2-(2-phenylacetamido)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.